Cas no 29765-44-4 (1-{3-(trifluoromethyl)phenylmethyl}cyclopropane-1-carboxylic acid)

• Product Name: 1-{3-(trifluoromethyl)phenylmethyl}cyclopropane-1-carboxylic acid
• CAS No: 29765-44-4
• MF: C₁₂H₁₁F₃O₂
• MW: 244.209754228592
• CID: 5691205
• PubChem ID: 65811457
• Update Time: 2023-11-27

1-{3-(trifluoromethyl)phenylmethyl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[[3-(Trifluoromethyl)phenyl]methyl]cyclopropanecarboxylic acid
• 1-(3-(Trifluoromethyl)benzyl)cyclopropanecarboxylic acid
• AKOS015152425
• DTXSID601170363
• 29765-44-4
• EN300-1932830
• 1-[3-(Trifluoromethyl)benzyl]cyclopropanecarboxylic acid
• 1-(3-(Trifluoromethyl)benzyl)cyclopropanecarboxylicacid
• 1-[[3-(trifluoromethyl)phenyl]methyl]cyclopropane-1-carboxylic acid
• KS-8000
• 1-[3-(Trifluoromethyl)benzyl]cyclopropane-carboxylic acid
• 1-{[3-(TRIFLUOROMETHYL)PHENYL]METHYL}CYCLOPROPANE-1-CARBOXYLIC ACID
• 1-{3-(trifluoromethyl)phenylmethyl}cyclopropane-1-carboxylic acid

• MDL： MFCD11848875
• Inchi： 1S/C12H11F3O2/c13-12(14,15)9-3-1-2-8(6-9)7-11(4-5-11)10(16)17/h1-3,6H,4-5,7H2,(H,16,17)
• InChI Key： URFNSANNKDYAQQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CC1(C(=O)O)CC1)(F)F

Computed Properties

• Exact Mass: 244.07111408g/mol
• Monoisotopic Mass: 244.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids